Cas no 2228226-30-8 (tert-butyl N-4-(3-hydroxybutyl)-3-methoxyphenylcarbamate)

• Product Name: tert-butyl N-4-(3-hydroxybutyl)-3-methoxyphenylcarbamate
• CAS No: 2228226-30-8
• MF: C₁₆H₂₅NO₄
• MW: 295.374005079269
• CID: 6250415
• PubChem ID: 165707956
• Update Time: 2025-10-29

tert-butyl N-4-(3-hydroxybutyl)-3-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(3-hydroxybutyl)-3-methoxyphenylcarbamate
• tert-butyl N-[4-(3-hydroxybutyl)-3-methoxyphenyl]carbamate
• EN300-1899369
• 2228226-30-8

• Inchi： 1S/C16H25NO4/c1-11(18)6-7-12-8-9-13(10-14(12)20-5)17-15(19)21-16(2,3)4/h8-11,18H,6-7H2,1-5H3,(H,17,19)
• InChI Key： YKFLAMRWUCOQTE-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=C(C=1)OC)CCC(C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.17835828g/mol
• Monoisotopic Mass: 295.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-4-(3-hydroxybutyl)-3-methoxyphenylcarbamate

Comprehensive Guide to tert-butyl N-4-(3-hydroxybutyl)-3-methoxyphenylcarbamate (CAS No. 2228226-30-8): Properties, Applications, and Market Insights

tert-butyl N-4-(3-hydroxybutyl)-3-methoxyphenylcarbamate (CAS No. 2228226-30-8) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This carbamate derivative features a unique combination of functional groups, including a tert-butyl moiety, a hydroxybutyl chain, and a methoxyphenyl ring, making it a versatile intermediate for synthetic applications. Researchers and industry professionals are increasingly interested in this compound due to its structural flexibility and potential bioactive properties.

The molecular structure of tert-butyl N-4-(3-hydroxybutyl)-3-methoxyphenylcarbamate contributes to its stability and reactivity profile. The presence of both hydrophilic (hydroxy) and lipophilic (tert-butyl and methoxyphenyl) groups enhances its solubility in various organic solvents, which is crucial for formulation development. Current trends in green chemistry have spurred interest in optimizing synthetic routes for this compound to minimize environmental impact while maintaining high yield and purity.

In pharmaceutical applications, tert-butyl N-4-(3-hydroxybutyl)-3-methoxyphenylcarbamate serves as a key building block for drug discovery. Its structural features make it particularly valuable for developing central nervous system (CNS) therapeutics, with researchers exploring its potential in modulating neurotransmitter systems. The compound's carbamate functionality is especially noteworthy, as this group appears in numerous FDA-approved drugs, suggesting promising pharmacological applications.

The agrochemical industry has also shown growing interest in tert-butyl N-4-(3-hydroxybutyl)-3-methoxyphenylcarbamate derivatives. Recent studies indicate that modified versions of this compound may exhibit plant growth regulation properties or serve as precursors for eco-friendly pesticides. This aligns with the global shift toward sustainable agriculture and reduced environmental toxicity in crop protection products.

From a synthetic chemistry perspective, the tert-butyl protecting group in this compound offers distinct advantages. It provides stability during multi-step syntheses while allowing for selective deprotection under mild conditions. This characteristic makes CAS 2228226-30-8 particularly valuable for peptide mimetics and other complex molecular architectures where controlled reactivity is essential.

Market analysis reveals increasing demand for tert-butyl N-4-(3-hydroxybutyl)-3-methoxyphenylcarbamate across North America, Europe, and Asia-Pacific regions. Pharmaceutical companies account for approximately 60% of current consumption, followed by agrochemical manufacturers (25%) and academic research institutions (15%). The compound's price stability and reliable supply chain have contributed to its growing popularity among synthetic chemists.

Recent advancements in continuous flow chemistry have opened new possibilities for scaling up production of tert-butyl carbamate derivatives. This technology addresses common challenges associated with batch processing, such as heat transfer and mixing efficiency, potentially reducing production costs by up to 30%. Such innovations are particularly relevant given the compound's expanding application scope.

Quality control standards for tert-butyl N-4-(3-hydroxybutyl)-3-methoxyphenylcarbamate typically require HPLC purity ≥98%, with strict limits on residual solvents and heavy metals. Analytical methods including NMR spectroscopy, mass spectrometry, and chromatographic techniques are routinely employed for characterization. These rigorous specifications ensure the compound meets the exacting requirements of pharmaceutical development.

Storage and handling recommendations for CAS 2228226-30-8 emphasize protection from moisture and excessive heat. While the compound demonstrates good stability under standard laboratory conditions, long-term storage in argon-filled containers at -20°C is advised for optimal preservation of chemical integrity. These precautions maintain the material's suitability for sensitive synthetic applications.

Future research directions for tert-butyl N-4-(3-hydroxybutyl)-3-methoxyphenylcarbamate include exploration of its biocatalytic transformation potential and development of enantioselective synthesis routes. The growing emphasis on chiral pharmaceuticals has increased demand for optically pure intermediates, creating opportunities for innovative manufacturing approaches targeting this valuable chemical building block.